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  3. tert-butyl (2S)-6-[3-hydroxy-5-[(3S)-4-[(2-methylpropan-2-yl)oxy]-4-oxo-3-(phenylmethoxycarbonylamino)butyl]-4-[(2S)-3-[(2-methylpropan-2-yl)oxy]-3-oxo-2-(phenylmethoxycarbonylamino)propyl]pyridin-1-ium-1-yl]-2-(phenylmethoxycarbonylamino)hexanoate
tert-butyl (2S)-6-[3-hydroxy-5-[(3S)-4-[(2-methylpropan-2-yl)oxy]-4-oxo-3-(phenylmethoxycarbonylamino)butyl]-4-[(2S)-3-[(2-methylpropan-2-yl)oxy]-3-oxo-2-(phenylmethoxycarbonylamino)propyl]pyridin-1-ium-1-yl]-2-(phenylmethoxycarbonylamino)hexanoate tert-butyl (2S)-6-[3-hydroxy-5-[(3S)-4-[(2-methylpropan-2-yl)oxy]-4-oxo-3-(phenylmethoxycarbonylamino)butyl]-4-[(2S)-3-[(2-methylpropan-2-yl)oxy]-3-oxo-2-(phenylmethoxycarbonylamino)propyl]pyridin-1-ium-1-yl]-2-(phenylmethoxycarbonylamino)hexanoate
Brand Name: Vulcanchem
CAS No.: 224629-59-8
VCID: VC0032961
InChI: InChI=1S/C54H70N4O13/c1-52(2,3)69-46(60)42(55-49(63)66-34-37-21-13-10-14-22-37)27-19-20-30-58-32-40(28-29-43(47(61)70-53(4,5)6)56-50(64)67-35-38-23-15-11-16-24-38)41(45(59)33-58)31-44(48(62)71-54(7,8)9)57-51(65)68-36-39-25-17-12-18-26-39/h10-18,21-26,32-33,42-44H,19-20,27-31,34-36H2,1-9H3,(H3-,55,56,57,59,63,64,65)/p+1/t42-,43-,44-/m0/s1
SMILES: CC(C)(C)OC(=O)C(CCCC[N+]1=CC(=C(C(=C1)CCC(C(=O)OC(C)(C)C)NC(=O)OCC2=CC=CC=C2)CC(C(=O)OC(C)(C)C)NC(=O)OCC3=CC=CC=C3)O)NC(=O)OCC4=CC=CC=C4
Molecular Formula: C₅₄H₇₀N₄O₁₃
Molecular Weight: 983.15

tert-butyl (2S)-6-[3-hydroxy-5-[(3S)-4-[(2-methylpropan-2-yl)oxy]-4-oxo-3-(phenylmethoxycarbonylamino)butyl]-4-[(2S)-3-[(2-methylpropan-2-yl)oxy]-3-oxo-2-(phenylmethoxycarbonylamino)propyl]pyridin-1-ium-1-yl]-2-(phenylmethoxycarbonylamino)hexanoate

CAS No.: 224629-59-8

Cat. No.: VC0032961

Molecular Formula: C₅₄H₇₀N₄O₁₃

Molecular Weight: 983.15

* For research use only. Not for human or veterinary use.

tert-butyl (2S)-6-[3-hydroxy-5-[(3S)-4-[(2-methylpropan-2-yl)oxy]-4-oxo-3-(phenylmethoxycarbonylamino)butyl]-4-[(2S)-3-[(2-methylpropan-2-yl)oxy]-3-oxo-2-(phenylmethoxycarbonylamino)propyl]pyridin-1-ium-1-yl]-2-(phenylmethoxycarbonylamino)hexanoate - 224629-59-8

Specification

CAS No. 224629-59-8
Molecular Formula C₅₄H₇₀N₄O₁₃
Molecular Weight 983.15
IUPAC Name tert-butyl (2S)-6-[3-hydroxy-5-[(3S)-4-[(2-methylpropan-2-yl)oxy]-4-oxo-3-(phenylmethoxycarbonylamino)butyl]-4-[(2S)-3-[(2-methylpropan-2-yl)oxy]-3-oxo-2-(phenylmethoxycarbonylamino)propyl]pyridin-1-ium-1-yl]-2-(phenylmethoxycarbonylamino)hexanoate
Standard InChI InChI=1S/C54H70N4O13/c1-52(2,3)69-46(60)42(55-49(63)66-34-37-21-13-10-14-22-37)27-19-20-30-58-32-40(28-29-43(47(61)70-53(4,5)6)56-50(64)67-35-38-23-15-11-16-24-38)41(45(59)33-58)31-44(48(62)71-54(7,8)9)57-51(65)68-36-39-25-17-12-18-26-39/h10-18,21-26,32-33,42-44H,19-20,27-31,34-36H2,1-9H3,(H3-,55,56,57,59,63,64,65)/p+1/t42-,43-,44-/m0/s1
SMILES CC(C)(C)OC(=O)C(CCCC[N+]1=CC(=C(C(=C1)CCC(C(=O)OC(C)(C)C)NC(=O)OCC2=CC=CC=C2)CC(C(=O)OC(C)(C)C)NC(=O)OCC3=CC=CC=C3)O)NC(=O)OCC4=CC=CC=C4

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